(2E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H13N3O3S/c1-20-12-3-4-13(21-2)10(8-12)7-11(9-16)14(19)18-15-17-5-6-22-15/h3-8H,1-2H3,(H,17,18,19)/b11-7+
• InChI Key: JECJMWNFJCZNKA-YRNVUSSQSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C(C#N)C(=O)NC2=NC=CS2
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C(\C#N)/C(=O)NC2=NC=CS2
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

(2E)-2-cyano-3-(2,5-dimethoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide, or 2C-T-2, is a chemical compound derived from the thiazole ring system and is classified as a synthetic phenethylamine. It is an analog of the popular psychedelic drug 2C-B, and has been studied for its potential use in scientific research applications.

Scientific Research Applications

2C-T-2 has been studied for its potential use in scientific research applications, particularly in the field of neuroscience. It has been studied for its potential use as a tool to investigate the effects of psychedelic drugs on the human brain, as well as for its potential use in the development of new treatments for neurological and psychiatric disorders.

Mechanism of Action

2C-T-2 is believed to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior. It is also believed to act as an agonist of the sigma-1 receptor, which is involved in the regulation of cellular activity.
Biochemical and Physiological Effects
2C-T-2 has been found to produce a range of biochemical and physiological effects in laboratory animals. These effects include increased locomotor activity, increased body temperature, increased heart rate, increased respiration rate, increased blood pressure, and increased levels of serotonin in the brain.

Advantages and Limitations for Lab Experiments

2C-T-2 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also highly selective for the serotonin 5-HT2A receptor, making it an ideal tool for investigating the effects of serotonin-related compounds on the brain. However, 2C-T-2 has several limitations for use in laboratory experiments. It is not approved for human use and is not available commercially, making it difficult to obtain in large quantities. It is also not well-studied in humans, making it difficult to predict its effects in humans.

Future Directions

There are a number of potential future directions for research involving 2C-T-2. These include further investigation of its mechanism of action, further investigation of its biochemical and physiological effects, further investigation of its potential therapeutic applications, and further investigation of its potential use as a tool for investigating the effects of psychedelic drugs on the human brain. Additionally, further research is needed to determine the safety and efficacy of 2C-T-2 in humans.